Cas no 2137866-30-7 (2-(4-ethenylphenyl)-5-fluorobenzaldehyde)

• Product Name: 2-(4-ethenylphenyl)-5-fluorobenzaldehyde
• CAS No: 2137866-30-7
• MF: C₁₅H₁₁FO
• MW: 226.245647668839
• CID: 6592559
• PubChem ID: 165477545
• Update Time: 2025-05-21

2-(4-ethenylphenyl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethenylphenyl)-5-fluorobenzaldehyde
• EN300-1067146
• 2137866-30-7

• Inchi： 1S/C15H11FO/c1-2-11-3-5-12(6-4-11)15-8-7-14(16)9-13(15)10-17/h2-10H,1H2
• InChI Key： ZUEMVVFNCFNMSK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=O)C=1)C1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 226.079393132g/mol
• Monoisotopic Mass: 226.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4-ethenylphenyl)-5-fluorobenzaldehyde

2-(4-Ethenylphenyl)-5-Fluorobenzaldehyde: A Comprehensive Overview

2-(4-Ethenylphenyl)-5-Fluorobenzaldehyde is a chemically synthesized compound with the CAS number 66-30-7. This compound belongs to the class of aromatic aldehydes, characterized by its unique structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule consists of a benzaldehyde core with a fluorine substituent at the 5-position and a 4-ethenylphenyl group attached at the 2-position. This combination of functional groups and substituents imparts distinctive chemical properties, making it an interesting subject for research and development.

The synthesis of 2-(4-Ethenylphenyl)-5-Fluorobenzaldehyde typically involves multi-step organic reactions, often utilizing coupling reactions or Friedel-Crafts alkylation. The presence of the ethenyl group introduces conjugation effects, which can influence the electronic properties of the molecule. Recent studies have explored the use of this compound as a precursor in the synthesis of more complex aromatic systems, leveraging its reactivity and stability under various reaction conditions.

One of the most promising applications of 2-(4-Ethenylphenyl)-5-Fluorobenzaldehyde lies in its potential role in drug discovery. The fluorine atom at the 5-position is known to enhance pharmacokinetic properties such as lipophilicity and bioavailability, which are critical for drug candidates. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

In addition to its pharmaceutical applications, 2-(4-Ethenylphenyl)-5-Fluorobenzaldehyde has shown promise in materials science. Its aromatic structure and conjugated system make it a candidate for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Recent advancements in this area have highlighted its potential as a building block for constructing π-conjugated systems with tailored electronic properties.

The chemical stability of 2-(4-Ethenylphenyl)-5-Fluorobenzaldehyde is another aspect that has garnered attention from researchers. Studies have demonstrated that the compound exhibits remarkable resistance to oxidative degradation under ambient conditions, which is advantageous for its use in long-term applications. This stability is attributed to the electron-withdrawing effects of both the fluorine atom and the ethenyl group, which reduce the susceptibility of the aldehyde group to oxidation.

From an environmental perspective, understanding the fate and transport of 2-(4-Ethenylphenyl)-5-Fluorobenzaldehyde in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability and toxicity profiles. Initial findings suggest that under aerobic conditions, the compound undergoes microbial degradation through enzymatic pathways targeting aromatic rings. However, further studies are required to fully characterize its environmental behavior.

In conclusion, 2-(4-Ethenylphenyl)-5-Fluorobenzaldehyde is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with favorable chemical properties such as stability and reactivity, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.